Cas no 1110767-89-9 (3,5-dichloro-4-[(1E)-3-ethoxy-2-methyl-3-oxoprop-1-en-1-yl]benzoic acid)

• Product Name: 3,5-dichloro-4-[(1E)-3-ethoxy-2-methyl-3-oxoprop-1-en-1-yl]benzoic acid
• CAS No: 1110767-89-9
• MF: C₁₃H₁₂Cl₂O₄
• MW: 303.137982368469
• MDL: MFCD29918463
• CID: 2357883
• PubChem ID: 25182382
• Update Time: 2025-10-29

3,5-dichloro-4-[(1E)-3-ethoxy-2-methyl-3-oxoprop-1-en-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3,5-dichloro-4-(3-ethoxy-2-methyl-3-oxoprop-1-en-1-yl)benzoic acid
• (E)-3,5-dichloro-4-(3-ethoxy-2-methyl-3-oxoprop-1-enyl)benzoic acid
• 3,5-dichloro-4-[(1E)-3-ethoxy-2-methyl-3-oxoprop-1-en-1-yl]benzoic acid
• CS-0158441
• SCHEMBL3057078
• 1110767-01-5
• 3,5-Dichloro-4-(3-methoxy-2-methyl-3-oxoprop-1-en-1-yl)benzoic acid
• AC-29014
• 2089386-33-2
• AKOS027327366
• C13H12Cl2O4
• (E)-3,5-dichloro-4-(2-ethyloxycarbonylpropenyl)benzoic acid
• MFCD29918463
• 3,5-dichloro-4-[(E)-3-ethoxy-2-methyl-3-oxoprop-1-enyl]benzoic acid
• 3,5-Dichloro-4-[(1e)-3-ethoxy-2-methyl-3-oxo-1-propen-1-yl]benzoic acid
• DS-11376
• LS-14191
• 1110767-89-9
• DB-215128
• SC5070
• DB-204850
• 3,5-Dichloro-4-(3-methoxy-2-methyl-3-oxoprop-1-en-1-yl)benzoicacid
• 4-((E)-2-(ethoxycarbonyl)prop-1-enyl)-3,5-dichlorobenzoic acid

• MDL： MFCD29918463
• Inchi： 1S/C13H12Cl2O4/c1-3-19-13(18)7(2)4-9-10(14)5-8(12(16)17)6-11(9)15/h4-6H,3H2,1-2H3,(H,16,17)/b7-4+
• InChI Key： YHVIKIKTANFPCN-QPJJXVBHSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1/C=C(/C(=O)OCC)\C)Cl

Computed Properties

• Exact Mass: 302.0112642g/mol
• Monoisotopic Mass: 302.0112642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.022 g/l) (25 º C),

3,5-dichloro-4-[(1E)-3-ethoxy-2-methyl-3-oxoprop-1-en-1-yl]benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 3,5-dichloro-4-[(1E)-3-ethoxy-2-methyl-3-oxoprop-1-en-1-yl]benzoic acid

3,5-Dichloro-4-[(1E)-3-Ethoxy-2-Methyl-3-Oxoprop-1-en-1-Yl]Benzoic Acid: A Comprehensive Overview

3,5-Dichloro-4-[(1E)-3-Ethoxy-2-Methyl-3-Oxoprop-1-en-1-Yl]Benzoic Acid (CAS No. 1110767-89-9) is a complex organic compound with a unique structure that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of benzoic acids, which are widely used in drug development due to their versatile functional groups and potential bioactivity. The molecule features a benzoic acid core substituted with chlorine atoms at positions 3 and 5, and a substituted acryloyl group at position 4. The acryloyl group itself contains an ethoxy and methyl substituent, adding complexity to the molecule's structure and potentially influencing its chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry, particularly in the design of drugs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The presence of chlorine atoms in 3,5-dichloro positions suggests that this compound may exhibit enhanced stability or selectivity due to the electron-withdrawing effects of chlorine substituents. This property could be advantageous in designing drugs with improved pharmacokinetic profiles.

The (1E)-3-Ethoxy-2-Methyl-3-Oxopropenyl group attached to the benzoic acid core introduces additional functionality to the molecule. This group is an alpha,beta-unsaturated carbonyl compound, which is known for its ability to participate in conjugate addition reactions—a key mechanism in organic synthesis. The ethoxy group may also contribute to solubility and bioavailability, making this compound a promising candidate for further exploration in drug delivery systems.

From a synthetic perspective, the preparation of 3,5-dichloro derivatives often involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantiomeric excess, which is crucial for drug development where stereochemistry plays a pivotal role.

In terms of applications, benzoic acid derivatives like this compound have been explored for their potential as inhibitors of various enzymes and receptors. For instance, studies have shown that certain chlorinated benzoic acids can modulate the activity of histone deacetylases (HDACs), which are implicated in cancer progression. The presence of both chlorine atoms and an alpha,beta-unsaturated carbonyl group in this molecule suggests that it may exhibit HDAC inhibitory activity or other enzymatic inhibitory properties.

Moreover, the (1E)-configuration of the acryloyl group is significant as it may influence the molecule's ability to engage in specific interactions with biological targets. Recent research has emphasized the importance of stereochemistry in drug design, as even minor changes in configuration can lead to drastic differences in bioactivity.

Another area where this compound may find application is in polymer chemistry. The alpha,beta-unsaturated carbonyl group can serve as a reactive site for polymerization reactions, potentially leading to novel materials with tailored properties such as improved mechanical strength or thermal stability.

In conclusion, 3,5-Dichloro-4-[(1E)-3-Ethoxy-2-Methyl-3-Oxopropenyl]Benzoic Acid (CAS No. 1110767899) represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure combines features that make it suitable for both medicinal and materials science applications, while recent advancements in synthetic methodologies continue to unlock its full potential.